Cas no 2227807-91-0 ((3R)-3-{(2RS,3SR)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}hexanoic acid)

• Product Name: (3R)-3-{(2RS,3SR)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}hexanoic acid
• CAS No: 2227807-91-0
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 5962006
• PubChem ID: 165567794
• Update Time: 2025-05-19

(3R)-3-{(2RS,3SR)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}hexanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-{(2RS,3SR)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}hexanoic acid
• EN300-1581263
• (3R)-3-{[(2RS,3SR)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-2-yl]formamido}hexanoic acid
• 2227807-91-0

• Inchi： 1S/C26H30N2O6/c1-2-7-16(14-23(29)30)27-25(31)24-22(12-13-33-24)28-26(32)34-15-21-19-10-5-3-8-17(19)18-9-4-6-11-20(18)21/h3-6,8-11,16,21-22,24H,2,7,12-15H2,1H3,(H,27,31)(H,28,32)(H,29,30)/t16-,22+,24-/m1/s1
• InChI Key： BVHOMFMQXAETRJ-CFJRQAHESA-N
• SMILES： O1CC[C@@H]([C@@H]1C(N[C@@H](CC(=O)O)CCC)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 708
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 114Ų

Additional information on (3R)-3-{(2RS,3SR)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}hexanoic acid

(3R)-3-{(2RS,3SR)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}hexanoic Acid: A Comprehensive Overview

The compound with CAS No 2227807-91-0, named (3R)-3-{(2RS,3SR)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}hexanoic acid, is a highly specialized organic molecule with significant applications in the field of organic chemistry and biochemistry. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a formamido functionality, and a hexanoic acid moiety. The stereochemistry of the molecule is defined by the (3R) configuration at the central carbon atom and the (2RS,3SR) configuration in the oxolane ring.

The Fmoc group is a well-known protecting group in peptide synthesis, widely used for its stability and ease of removal under specific conditions. The presence of this group in the molecule suggests its potential role in peptide-based drug design or as an intermediate in the synthesis of more complex biomolecules. Recent studies have highlighted the importance of such protecting groups in enhancing the efficiency of solid-phase synthesis techniques, making this compound a valuable tool in modern drug discovery.

The oxolane ring (also known as a tetrahydrofuran ring) in the molecule introduces additional complexity and functionality. The stereochemistry at the 2RS and 3SR positions indicates that this ring plays a critical role in determining the overall conformation and reactivity of the compound. Such stereochemical features are often crucial in biological systems, where molecular recognition and interactions are highly dependent on spatial arrangement.

The hexanoic acid moiety at the terminus of the molecule adds hydrophilicity to the structure, potentially influencing its solubility and bioavailability. This feature is particularly important in pharmaceutical applications, where balance between lipophilicity and hydrophilicity is essential for optimal drug performance.

Recent advancements in computational chemistry have enabled detailed studies of this compound's electronic structure and reactivity. For instance, density functional theory (DFT) calculations have provided insights into the electronic distribution within the molecule, highlighting key regions for potential chemical modification or interaction with biological targets.

In terms of synthesis, this compound likely involves multi-step processes that include protection-deprotection strategies and stereoselective reactions to achieve the desired stereochemistry. The use of chiral auxiliaries or asymmetric catalysis may be employed to control the stereochemical outcomes during synthesis.

Applications of this compound may extend into areas such as enzyme inhibition studies, where its unique structure could serve as a template for designing inhibitors targeting specific biological pathways. Additionally, its potential role as a building block for more complex molecules makes it an essential component in medicinal chemistry research.

In conclusion, (3R)-3-{(2RS,3SR)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}hexanoic acid represents a sophisticated molecule with diverse applications in organic synthesis and drug discovery. Its intricate structure and functional groups make it a valuable asset in advancing chemical research and development.